Cas no 1205749-14-9 (tert-butyl N-(3-ethylazetidin-3-yl)carbamate)

• Product Name: tert-butyl N-(3-ethylazetidin-3-yl)carbamate
• CAS No: 1205749-14-9
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 1029191
• PubChem ID: 71710967
• Update Time: 2025-08-04

tert-butyl N-(3-ethylazetidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-ethylazetidin-3-yl)carbamate
• 3-(Boc-amino)-3-ethylazetidine hydrochloride
• tert-butyl N-(3-ethylazetidin-3-yl)carbamate
• DTXSID60856661
• EN300-7201272
• Carbamic acid, N-(3-ethyl-3-azetidinyl)-, 1,1-dimethylethyl ester
• tert-Butyl(3-ethylazetidin-3-yl)carbamate
• 3-(Boc-aMino)-3-ethylazet...
• A892165
• SB20169
• CS-0054722
• 1205749-14-9

• MDL： MFCD14582328
• Inchi： 1S/C10H20N2O2/c1-5-10(6-11-7-10)12-8(13)14-9(2,3)4/h11H,5-7H2,1-4H3,(H,12,13)
• InChI Key： SLINLQRBGQBQHK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CC)CNC1)=O

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(3-ethylazetidin-3-yl)carbamate

Professional Introduction to Tert-butyl N-(3-ethylazetidin-3-yl)carbamate (CAS No 1205749-14-9)

Tert-butyl N-(3-ethylazetidin-3-yl)carbamate, with the CAS number 1205749-14-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structure of this molecule incorporates a tert-butyl group and an azetidinyl moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl group, a common substituent in organic chemistry, provides steric hindrance and stability to the molecule, which is crucial in drug design. This feature enhances the compound's suitability for further functionalization, allowing chemists to explore its potential in developing new therapeutic agents. The azetidinyl ring, on the other hand, is a cyclic amide derivative that has shown promise in various pharmacological applications. Its unique structural framework makes it an attractive scaffold for designing molecules with specific biological activities.

In recent years, there has been growing interest in exploring the pharmacological properties of carbamates derived from azetidinyl structures. These compounds have been investigated for their potential roles in treating a range of diseases, including neurological disorders and infections. The presence of the 3-ethyl group in tert-butyl N-(3-ethylazetidin-3-yl)carbamate adds another layer of complexity to its chemical behavior, influencing its reactivity and interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of novel drugs. Researchers have been leveraging its structural features to develop molecules that can modulate enzyme activity and receptor binding. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and pain management. This has sparked interest in further exploring its therapeutic potential.

The synthesis of tert-butyl N-(3-ethylazetidin-3-yl)carbamate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the carbamate group typically involves condensation reactions between a carboxylic acid derivative and an amine, followed by tert-butylation to stabilize the resulting intermediate. These synthetic routes highlight the compound's importance as a building block in pharmaceutical research.

Recent advancements in computational chemistry have also contributed to a better understanding of the properties of this compound. Molecular modeling studies have helped researchers predict how it might interact with biological targets, providing insights into its potential pharmacological effects. These computational approaches are increasingly being used to guide experimental design, making the process of drug discovery more efficient.

In addition to its pharmaceutical applications, tert-butyl N-(3-ethylazetidin-3-yl)carbamate has shown promise in materials science. Its unique structural features make it a candidate for developing new polymers and coatings with enhanced mechanical properties. The ability to modify its structure allows for tailoring its characteristics to meet specific industrial needs.

The safety profile of this compound is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential health risks and environmental impact. These studies have demonstrated that when handled properly, the compound exhibits low toxicity and can be safely used in controlled environments such as laboratories and industrial settings.

As research continues to evolve, the applications of tert-butyl N-(3-ethylazetidin-3-yl)carbamate are expected to expand further. New synthetic methodologies and computational tools will continue to enhance our ability to explore its potential in various fields. The combination of its structural versatility and biological relevance makes it a compound worth watching as new discoveries are made.